Cas no 1267335-10-3 (5,6-Dichloro-1,3-benzoxazole)

5,6-Dichloro-1,3-benzoxazole is a halogenated benzoxazole derivative characterized by its high reactivity and versatility in organic synthesis. The presence of chlorine atoms at the 5 and 6 positions enhances its electrophilic properties, making it a valuable intermediate for constructing heterocyclic compounds, pharmaceuticals, and agrochemicals. Its stable benzoxazole core ensures compatibility with various reaction conditions, including cross-coupling and nucleophilic substitution. The compound's well-defined structure and purity facilitate precise modifications, enabling applications in medicinal chemistry and material science. Suitable for use in controlled environments, it offers researchers a reliable building block for developing novel molecular architectures.

5,6-Dichloro-1,3-benzoxazole structure

Product Name:5,6-Dichloro-1,3-benzoxazole

CAS No:1267335-10-3

MF:C₇H₃Cl₂NO

MW:188.010819673538

MDL:MFCD19374830

CID:4692447

PubChem ID:20255466

Update Time:2025-10-29

5,6-Dichloro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 5,6-dichloro-1,3-benzoxazole
- 5,6-Dichloro-1,3-benzoxazole
- MDL： MFCD19374830
- Inchi： 1S/C7H3Cl2NO/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H
- InChI Key： LMICINUYKWISNU-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)OC=N2)Cl

Computed Properties

Exact Mass: 186.9591691g/mol
Monoisotopic Mass: 186.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 3

5,6-Dichloro-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D656219-1g	5,6-dichloro-1,3-benzoxazole	1267335-10-3	95%	1g	$580	2024-08-03
eNovation Chemicals LLC	D656219-1g	5,6-dichloro-1,3-benzoxazole	1267335-10-3	95%	1g	$580	2025-02-20
eNovation Chemicals LLC	D656219-1g	5,6-dichloro-1,3-benzoxazole	1267335-10-3	95%	1g	$580	2025-02-28